Cas no 1822-45-3 (1,2-Propanediamine, N,N,N',N'-tetramethyl-)

1,2-Propanediamine, N,N,N',N'-tetramethyl- structure
1822-45-3 structure
Product Name:1,2-Propanediamine, N,N,N',N'-tetramethyl-
CAS No:1822-45-3
MF:C7H18N2
MW:130.231221675873
MDL:MFCD00014871
CID:161440
PubChem ID:87576763
Update Time:2025-04-19

1,2-Propanediamine, N,N,N',N'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediamine,N1,N1,N2,N2-tetramethyl-
    • N,N,N',N'-Tetramethyl-1,2-diaminopropane
    • 1-N,1-N,2-N,2-N-tetramethylpropane-1,2-diamine
    • N1,N1,N2,N2-tetramethylpropane-1,2-diamine
    • 1,2-Propanediamine,N,N,N',N'-tetramethyl
    • 1,N,N,N',N'-Pentamethyl-aethandiyldiamin
    • 1,N,N,N',N'-pentamethyl-ethanediyldiamine
    • N,N,N',N'-Tetramethyl-1,2-propanediamine
    • N,N,N',N'-tetramethylpropylenediamine
    • tetramethylpropylenediamine
    • 1,2-Bis(dimethylamino)propane
    • N,N,N,N-Tetramethyl-1,2-diaminopropane
    • 1,2-Propanediamine, N,N,N',N'-tetramethyl-
    • N(sup 1),N(sup 1),N(sup 2),N(sup 2)-Tetramethyl-1,2-propanediamine
    • tetramethylpropylendiamin
    • JUXXCHAGQCBNTI-UHFFFAOYS
    • BRN 1734428
    • NSC 84254
    • FT-0693662
    • BAA82245
    • 4-04-00-01256 (Beilstein Handbook Reference)
    • 1,2-Propanediamine, N1,N1,N2,N2-tetramethyl-
    • [2-(dimethylamino)propyl]dimethylamine
    • T0947
    • NoName_3433
    • WLN: 1N1&Y1&1N1&1
    • JUXXCHAGQCBNTI-UHFFFAOYSA-N
    • D92423
    • N(sup 1),N(sup 2),N(sup 2)-Tetramethyl-1,2-propanediamine
    • DTXSID70902860
    • MFCD00014871
    • SCHEMBL232018
    • AS-75839
    • 1822-45-3
    • NSC84254
    • NSC-84254
    • [1-(dimethylamino)propan-2-yl]dimethylamine
    • propane, 1,2-bisdimethylamino-
    • DB-343746
    • MDL: MFCD00014871
    • Inchi: 1S/C7H18N2/c1-7(9(4)5)6-8(2)3/h7H,6H2,1-5H3
    • InChI Key: JUXXCHAGQCBNTI-UHFFFAOYSA-N
    • SMILES: N(C)(C)C(C)CN(C)C
    • BRN: 1734428

Computed Properties

  • Exact Mass: 130.14700
  • Monoisotopic Mass: 130.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 69.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.81
  • Boiling Point: 72°C/76mmHg(lit.)
  • Flash Point: 17.3°C
  • Refractive Index: 1.4240 to 1.4290
  • PSA: 6.48000
  • LogP: 0.49810
  • Solubility: Not determined
  • Vapor Pressure: 12.1±0.2 mmHg at 25°C

1,2-Propanediamine, N,N,N',N'-tetramethyl- Security Information

1,2-Propanediamine, N,N,N',N'-tetramethyl- Customs Data

  • HS CODE:2921290000
  • Customs Data:

    China Customs Code:

    2921290000

    Overview:

    2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1,2-Propanediamine, N,N,N',N'-tetramethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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